Cas no 1021223-66-4 (6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine)

• Product Name: 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine
• CAS No: 1021223-66-4
• MF: C₁₈H₁₇BrN₆O₂
• MW: 429.270581960678
• CID: 6411186
• PubChem ID: 42111859
• Update Time: 2025-06-13

6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine
• (5-bromofuran-2-yl)(4-(6-(pyridin-2-ylamino)pyridazin-3-yl)piperazin-1-yl)methanone
• (5-bromofuran-2-yl)-[4-[6-(pyridin-2-ylamino)pyridazin-3-yl]piperazin-1-yl]methanone
• VU0638379-1
• AKOS024502111
• F5236-0053
• 1021223-66-4

• Inchi： 1S/C18H17BrN6O2/c19-14-5-4-13(27-14)18(26)25-11-9-24(10-12-25)17-7-6-16(22-23-17)21-15-3-1-2-8-20-15/h1-8H,9-12H2,(H,20,21,22)
• InChI Key： VOPDFMFGQZAMQC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N2CCN(C3=CC=C(NC4C=CC=CN=4)N=N3)CC2)=O)O1

Computed Properties

• Exact Mass: 428.05964g/mol
• Monoisotopic Mass: 428.05964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine

Comprehensive Overview of 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine (CAS No. 1021223-66-4)

6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine (CAS No. 1021223-66-4) is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique piperazine and pyridazine core structures, is often explored for its potential applications in targeting specific biological pathways. Researchers are particularly interested in its molecular interactions and binding affinity, which make it a promising candidate for further pharmacological studies.

The structural complexity of 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine includes a 5-bromofuran-2-carbonyl moiety, which is known to enhance the compound's reactivity and selectivity. This feature is critical in the design of small-molecule inhibitors, a hot topic in contemporary drug development. With the rise of precision medicine and targeted therapies, compounds like this are increasingly sought after for their potential to address unmet medical needs.

In recent years, the scientific community has shown growing interest in heterocyclic compounds, especially those containing furan and pyridine rings, due to their versatile pharmacological properties. The presence of these rings in 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine positions it as a valuable scaffold for the development of novel therapeutics. Questions such as "How do furan derivatives interact with enzymes?" or "What are the latest advancements in piperazine-based drugs?" are frequently searched, reflecting the compound's relevance in current research trends.

From a synthetic chemistry perspective, the preparation of 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine involves multi-step reactions, often requiring catalysis optimization and yield improvement techniques. These challenges align with the broader industry focus on green chemistry and sustainable synthesis, topics that dominate discussions in academic and industrial settings. Researchers are also exploring the compound's structure-activity relationship (SAR) to unlock its full potential in drug design.

Given the increasing demand for bioactive molecules, 6-[4-(5-bromofuran-2-carbonyl)piperazin-1-yl]-N-(pyridin-2-yl)pyridazin-3-amine stands out as a compound with significant promise. Its applications extend beyond traditional pharmaceuticals, potentially impacting areas like agrochemicals and material science. As the scientific community continues to investigate its properties, this compound is likely to remain a focal point in cutting-edge research and development.